Methyl 2-(3-cyano-4-fluorophenyl)propanoate

• Molecular Formula: C11H10FNO2
• Molecular Weight: 207.20 g/mol
• IUPAC Name: methyl 2-(3-cyano-4-fluorophenyl)propanoate
• InChI: InChI=1S/C11H10FNO2/c1-7(11(14)15-2)8-3-4-10(12)9(5-8)6-13/h3-5,7H,1-2H3
• InChI Key: BVAFRVZFUVRUNR-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=C(C=C1)F)C#N)C(=O)OC

Description

Methyl 2-(3-cyano-4-fluorophenyl)propanoate is a useful research compound. Its molecular formula is C11H10FNO2 and its molecular weight is 207.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of compound methyl (3-cyano-4-fluorophenyl)acetate (200 mg, 1.03 mmol) in 15 mL of anhydrous THF was cooled to −78° C. NaHMDS (1.11 mmol) was added to the reaction dropwise at −78° C. After the addition, the mixture was stirred at −78° C. for 1 h and then CH3I (160 mg, 1.33 mmol) was added to the reaction dropwise at −78° C. The reaction was warmed to room temperature slowly and stirred at ambient temperature over night. The reaction was quenched with NH4Cl solution, extracted with EtOAc. The orgianic layer was washed with saturated chloride, dried over anhydrous sodium sulfate and concentrated. The residue was purified via preparative TLC to afford methyl 2-(3-cyano-4-fluorophenyl)propanoate.